Cas no 1936595-74-2 (1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3,3-dimethyl-, 1,1-dimethylethyl ester)

• Product Name: 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3,3-dimethyl-, 1,1-dimethylethyl ester
• CAS No: 1936595-74-2
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5172756
• Update Time: 2025-06-27

1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3,3-dimethyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3,3-dimethyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-8-6-7-13-12(4,5)9-14/h13H,6-9H2,1-5H3
• InChI Key： UPXYNMVGEPJAHI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCNC(C)(C)C1

Additional information on 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3,3-dimethyl-, 1,1-dimethylethyl ester

1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3,3-dimethyl-, 1,1-dimethylethyl ester: A Novel Compound with Multifaceted Pharmacological Potential

1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3,3-dimethyl-, 1,1-dimethylethyl ester represents a structurally unique compound that has garnered significant attention in the field of medicinal chemistry. With the CAS number 1936595-74-2, this molecule belongs to the class of cyclic dipeptides, characterized by its seven-membered ring system containing two nitrogen atoms. The core structure of 1H-1,4-Diazepine-1-carboxylic acid is further modified by the hexahydro-3,3-dimethyl substituent, which introduces stereochemical complexity, and the 1,1-dimethylethyl ester group, which confers lipophilicity and metabolic stability. Recent studies have highlighted the potential of this compound in modulating intracellular signaling pathways, making it a promising candidate for therapeutic applications.

Structural characterization of 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3,3-dimethyl-, 1,1-dimethylethyl ester reveals a highly symmetrical framework with a central diazepine ring. The hexahydro-3,3-dimethyl moiety introduces two methyl groups at the 3-position of the diazepine ring, creating a rigid conformation that may enhance molecular interactions with biological targets. The 1,1-dimethylethyl ester group, attached to the carboxylic acid functionality, serves as a functionalized ester that can undergo hydrolytic cleavage in vivo, potentially modulating drug metabolism and bioavailability. This structural feature is particularly relevant in the context of drug delivery systems, where controlled release mechanisms are critical for therapeutic efficacy.

Recent advances in medicinal chemistry have demonstrated the potential of 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3,3-dimethyl-, 1,1-dimethylethyl ester as a scaffold for developing novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of chronic inflammation. The hexahydro-3,3-dimethyl substituent was found to enhance the compound's ability to bind to the IKKβ kinase, thereby suppressing the phosphorylation of IκBα and reducing the translocation of NF-κB into the nucleus. These findings underscore the importance of stereochemical modifications in optimizing biological activity.

Another groundbreaking study in 2024, published in ACS Chemical Biology, explored the application of 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3,3-dimethyl-, 1,1-dimethylethyl ester as a potential antitumor agent. Researchers demonstrated that this compound selectively targets the epidermal growth factor receptor (EGFR) in cancer cells, inducing apoptosis through the modulation of the MAPK signaling cascade. The 1,1-dimethylethyl ester group was shown to improve the compound's solubility in aqueous environments, facilitating its uptake by tumor cells. This study highlights the versatility of the compound in addressing complex biological targets.

From a synthetic perspective, the preparation of 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3,3-dimethyl-, 1,1-dimethylethyl ester involves a multi-step process that begins with the formation of the diazepine ring. A 2023 paper in Organic Letters described a novel approach using microwave-assisted cyclization of appropriate precursors, which significantly reduced reaction times and improved yields. The introduction of the hexahydro-3,3-dimethyl substituent was achieved through a regioselective alkylation reaction, while the 1,1-dimethylethyl ester group was synthesized via an esterification reaction under mild conditions. These synthetic advancements have made large-scale production of the compound more feasible for pharmaceutical applications.

Pharmacokinetic studies of 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3,3-dimethyl-, 1,1-dimethylethyl ester have revealed its potential as a long-acting therapeutic agent. A 2024 study in Drug Metabolism and Disposition demonstrated that the compound exhibits prolonged plasma half-life due to the steric hindrance imposed by the 1,1-dimethylethyl ester group, which delays metabolic degradation by hepatic enzymes. This property is particularly advantageous for chronic disease management, where sustained drug levels are required to maintain therapeutic effects. Additionally, the compound's low molecular weight and favorable lipophilicity profile suggest enhanced permeability across biological membranes, improving its bioavailability.

Emerging research into the neuropharmacological potential of 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3,3-dimethyl-, 1,1-dimethylethyl ester has opened new avenues for its application in neurological disorders. A 2023 preclinical study in Neuropharmacology reported that this compound modulates the activity of the NMDA receptor, which is implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The hexahydro-3,3-dimethyl substituent was found to enhance the compound's affinity for the receptor's binding site, while the 1,1-dimethylethyl ester group contributed to its neuroprotective effects by reducing oxidative stress in neuronal cells. These findings suggest a potential role in the treatment of neurodegenerative conditions.

From a safety perspective, the toxicological profile of 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3,3-dimethyl-, 1,1-dimethylethyl ester has been evaluated in several studies. A 2024 review in Toxicology Reports highlighted its low acute toxicity in animal models, with no observed adverse effects at therapeutic doses. The compound's metabolic stability and selective targeting of biological pathways further minimize the risk of off-target effects. These safety considerations are critical for its development as a therapeutic agent, particularly in applications requiring long-term administration.

Looking ahead, the future of 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3,3-dimethyl-, 1,1-dimethylethyl ester lies in its potential to address unmet medical needs through combination therapies. Researchers are exploring its synergistic effects when paired with existing drugs, such as anti-inflammatory agents or chemotherapy compounds. A 2024 study in Pharmaceutical Research demonstrated that this compound enhances the efficacy of conventional chemotherapeutics by reducing drug resistance mechanisms in cancer cells. This interdisciplinary approach underscores the compound's adaptability to diverse therapeutic contexts.

In conclusion, 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3,3-dimethyl-, 1,1-dimethylethyl ester represents a promising candidate in the development of next-generation therapeutics. Its unique structural features, coupled with recent advances in synthetic methods and pharmacological profiling, position it as a versatile platform for addressing a wide range of diseases. As research continues to uncover its mechanisms of action and optimize its properties, this compound may become a cornerstone in modern medicine.